Cas no 1261739-64-3 (3-Amino-4,2'-bis(trifluoromethyl)biphenyl)

• Product Name: 3-Amino-4,2'-bis(trifluoromethyl)biphenyl
• CAS No: 1261739-64-3
• MF: C₁₄H₉F₆N
• MW: 305.218384504318
• CID: 4992071
• Update Time: 2025-05-23

3-Amino-4,2'-bis(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4,2'-bis(trifluoromethyl)biphenyl

• Inchi： 1S/C14H9F6N/c15-13(16,17)10-4-2-1-3-9(10)8-5-6-11(12(21)7-8)14(18,19)20/h1-7H,21H2
• InChI Key： COPCLIPMONFZJE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CC(C(F)(F)F)=C(C=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 350
• XLogP3: 4.6
• Topological Polar Surface Area: 26

Additional information on 3-Amino-4,2'-bis(trifluoromethyl)biphenyl

Comprehensive Overview of 3-Amino-4,2'-bis(trifluoromethyl)biphenyl (CAS No. 1261739-64-3)

3-Amino-4,2'-bis(trifluoromethyl)biphenyl (CAS No. 1261739-64-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and agrochemical development. This compound, characterized by its unique biphenyl backbone and trifluoromethyl groups, offers exceptional chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential due to its electron-withdrawing effects and enhanced stability, which are critical for designing advanced materials and bioactive molecules.

The molecular structure of 3-Amino-4,2'-bis(trifluoromethyl)biphenyl features a biphenyl core substituted with two trifluoromethyl groups and an amino functional group. This configuration contributes to its high lipophilicity and improved metabolic stability, traits highly sought after in drug discovery. Recent studies highlight its role in the synthesis of small-molecule inhibitors and fluorescent probes, aligning with the growing demand for precision medicine and diagnostic tools. The compound’s CAS No. 1261739-64-3 is frequently referenced in patent literature, underscoring its commercial relevance.

In the context of sustainable chemistry, 3-Amino-4,2'-bis(trifluoromethyl)biphenyl is being investigated for its compatibility with green synthesis methodologies. As industries shift toward eco-friendly processes, this compound’s potential for catalytic transformations and low-waste production is a key area of exploration. Additionally, its applications in OLED materials and liquid crystals resonate with the booming electronics sector, where high-performance materials are in demand for next-generation displays.

From a market perspective, the demand for CAS No. 1261739-64-3 is driven by its versatility in cross-coupling reactions and polymer modification. Analysts note its rising adoption in R&D pipelines, particularly in biotech and nanotechnology. Frequently searched questions like "What are the uses of 3-Amino-4,2'-bis(trifluoromethyl)biphenyl?" or "How to synthesize CAS 1261739-64-3?" reflect the compound’s growing prominence. Its thermal stability and solubility profile further enhance its appeal for industrial applications.

In summary, 3-Amino-4,2'-bis(trifluoromethyl)biphenyl (CAS No. 1261739-64-3) stands out as a multifaceted compound with broad utility across scientific and industrial domains. Its integration into cutting-edge technologies and alignment with sustainability trends position it as a critical component in modern chemistry. As research advances, this compound is poised to play a pivotal role in innovations ranging from life sciences to advanced materials engineering.